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Compound of Interest

Compound Name: tert-Amyl acetate

Cat. No.: B1606918 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of tert-Amyl acetate as a versatile

solvent component in the formulation of coatings and lacquers. This document details its

physical and chemical properties, performance characteristics, and includes experimental

protocols for evaluation.

Introduction to tert-Amyl Acetate in Coatings
Tert-Amyl acetate (t-AA), also known as 1,1-dimethylpropyl acetate, is an organic ester

solvent recognized for its utility in the coatings industry.[1] It serves as an effective solvent for a

variety of resins used in lacquers and paints.[2] Its properties make it a suitable replacement for

other solvents, offering a balance of performance characteristics such as moderate evaporation

rate and good solvency for various polymers. In the formulation of coatings, the choice of

solvent is critical as it influences viscosity, application properties, drying time, and the final film

characteristics, including hardness and gloss.

Physicochemical Properties of tert-Amyl Acetate
A summary of the key physical and chemical properties of tert-Amyl acetate is presented in

the table below.
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Property Value

Molecular Formula C7H14O2

Molecular Weight 130.18 g/mol

Appearance Colorless to yellow liquid

Odor Banana-like

Boiling Point 125 °C

Flash Point 26.11 °C

Specific Gravity 0.874 g/cm³

Solubility in Water Sparingly soluble

Source:[1][3]

Applications in Coating and Lacquer Formulations
Tert-Amyl acetate finds application in various coating systems due to its favorable combination

of properties:

Solvent in Nitrocellulose Lacquers: It is used as a solvent in the production of lacquers.[1] In

nitrocellulose lacquers, a balanced solvent system is crucial for achieving the desired

application viscosity and film formation.[4] The moderate evaporation rate of tert-Amyl
acetate helps in preventing issues like blushing while ensuring a reasonable drying time.

Component in Acrylic Enamels: Its good solvency for acrylic resins makes it a suitable

component in acrylic enamel formulations. It can be used to adjust the viscosity for spray,

brush, or roller application.

Diluent in Polyurethane Coatings: In two-component polyurethane systems, tert-Amyl
acetate can act as a diluent to reduce the viscosity of the formulation, improving flow and

leveling during application.

Automotive Refinishing: The properties of tert-Amyl acetate are also relevant in the

formulation of automotive refinishing coatings, where control over drying time and final
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appearance is critical.

Performance Data and Comparison
The selection of a solvent is a critical step in coating formulation, impacting both the application

process and the final film properties. The following tables provide a comparative overview of

tert-Amyl acetate's properties against other common solvents.

Note: Direct, side-by-side quantitative performance data for tert-Amyl acetate in specific

coating formulations is limited in publicly available literature. The following tables include data

for tert-Butyl acetate (t-BAc) as a close structural analog to provide a reasonable comparison

point for performance in coatings. This should be considered when formulating and testing.

Table 1: Comparative Physical Properties of Solvents
Solvent

Evaporation Rate
(n-BuAc = 1.0)

Boiling Point (°C) Flash Point (°C)

tert-Amyl Acetate ~0.7 125 26

n-Butyl Acetate 1.0 126 22

Xylene 0.7 138-144 27-32

MEK 3.8 80 -9

tert-Butyl Acetate 2.8 98 4

Sources:[5]

Table 2: Performance of tert-Butyl Acetate in a Wood
Lacquer Formulation (as a proxy for tert-Amyl Acetate)
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Property
Conventional Formulation
(Xylene/n-BuAc)

t-BAc Based Formulation

Viscosity (cps) 146 185

Dry Time (minutes) Not Specified Not Specified

20° Gloss Not Specified Not Specified

60° Gloss Not Specified Not Specified

Yellowness Index 6.0 5.4

Source: Adapted from LyondellBasell data on tert-Butyl Acetate.[5]

Table 3: Performance of tert-Butyl Acetate in a High-
Solids Urethane Coating (as a proxy for tert-Amyl
Acetate)

Property
Conventional Formulation
(n-BuAc)

t-BAc Based Formulation

Viscosity (#2 Zahn, sec) 21.2 21.1

Dry Time (hours) 3.2 3.5

20° Gloss 88 89

60° Gloss 95 95

Cross-hatch Adhesion (%) 100 100

Source: Adapted from LyondellBasell data on tert-Butyl Acetate.[5]

Experimental Protocols
The following are detailed protocols for evaluating the performance of tert-Amyl acetate in

coating formulations.

Viscosity Measurement
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Objective: To determine the efficiency of tert-Amyl acetate in reducing the viscosity of a resin

solution compared to other solvents.

Materials:

Resin (e.g., Nitrocellulose, Acrylic, Polyurethane)

tert-Amyl acetate

Reference solvents (e.g., n-Butyl acetate, Xylene, MEK)

Viscometer (e.g., Brookfield viscometer or Zahn cup)

Beakers and stirring equipment

Analytical balance

Protocol:

Prepare stock solutions of the resin in each solvent (tert-Amyl acetate and reference

solvents) at a specific weight percentage (e.g., 30% solids).

Ensure complete dissolution of the resin by stirring until the solution is homogeneous.

Allow the solutions to equilibrate to a constant temperature (e.g., 25°C).

Measure the viscosity of each solution using a calibrated viscometer according to the

instrument's operating instructions.

Record the viscosity values in centipoise (cP) or Krebs units (KU) for Brookfield viscometers,

or efflux time in seconds for Zahn cups.

Compare the viscosity reduction capabilities of tert-Amyl acetate with the reference

solvents.

Drying Time Determination
Objective: To measure the set-to-touch and dry-hard times of a coating formulated with tert-
Amyl acetate.
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Materials:

Coating formulation containing tert-Amyl acetate

Substrate panels (e.g., glass or steel panels)

Film applicator (e.g., drawdown bar)

Drying time recorder or manual testing apparatus (cotton ball)

Timer

Protocol:

Apply a uniform film of the coating onto the substrate panels at a specified wet film

thickness.

Start the timer immediately after application.

Set-to-touch time: Periodically, gently touch the surface of the coating with a clean finger or a

fresh cotton ball. The set-to-touch time is reached when no coating material adheres to the

finger or cotton fibers do not adhere to the surface.

Dry-hard time: Periodically, press a thumb firmly onto the coating surface and rotate it 90

degrees. The dry-hard time is reached when the film is not imprinted or distorted.

Alternatively, use a mechanical drying time recorder for a continuous and more objective

measurement.

Record the set-to-touch and dry-hard times in minutes or hours.

Film Hardness Testing (ASTM D4366)
Objective: To evaluate the hardness of a cured coating film containing tert-Amyl acetate using

the Pendulum Damping Test.

Materials:

Cured coating panels
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Pendulum hardness tester (König or Persoz type)

Leveling table

Stopwatch

Protocol:

Ensure the coated panels are fully cured according to the formulation's specifications.

Place the pendulum hardness tester on a firm, level surface.

Calibrate the instrument using a polished glass standard as per the manufacturer's

instructions.

Place the coated test panel securely on the instrument's stage.

Gently lower the pendulum onto the coating surface.

Deflect the pendulum to the specified starting angle (6° for König, 12° for Persoz).

Release the pendulum and simultaneously start the stopwatch.

Measure the time in seconds for the amplitude of the pendulum's swing to decrease to the

specified end angle (3° for König, 4° for Persoz).

Perform multiple measurements on different areas of the panel and calculate the average.

Report the pendulum hardness as the average time in seconds or the number of oscillations.

Specular Gloss Measurement (ASTM D523)
Objective: To measure the specular gloss of a cured coating film formulated with tert-Amyl
acetate.

Materials:

Cured coating panels
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Glossmeter (with 20°, 60°, and/or 85° geometry)

Calibrated high-gloss and low-gloss standards

Lint-free cloth

Protocol:

Ensure the coated panels are clean and free of any surface contaminants.

Turn on the glossmeter and allow it to warm up as per the manufacturer's instructions.

Calibrate the glossmeter using the provided standards.

Select the appropriate measurement geometry (60° is standard; use 20° for high-gloss

coatings and 85° for low-gloss coatings).

Place the glossmeter firmly on the surface of the coated panel.

Take a reading and record the gloss unit (GU) value.

Take multiple readings at different locations on the panel to obtain an average value.

Report the average gloss value and the measurement angle.

Visualizations
The following diagrams illustrate the experimental workflows for evaluating the performance of

tert-Amyl acetate in coatings.
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Preparation

Measurement

Analysis

Prepare Resin Stock Solutions
(tert-Amyl Acetate & Reference Solvents)

Ensure Complete Dissolution

Equilibrate to 25°C

Calibrate Viscometer

Measure Viscosity of Each Solution

Record Viscosity (cP, KU, or seconds)

Compare Viscosity Reduction

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application

Testing

Recording

Apply Uniform Coating Film

Start Timer

Periodically Test for Set-to-Touch Time

Periodically Test for Dry-Hard Time

Record Set-to-Touch Time Record Dry-Hard Time

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Measurement

Analysis

Prepare Cured Coating Panels

Calibrate Pendulum Hardness Tester

Place Panel on Tester

Lower and Deflect Pendulum

Measure Damping Time

Record Time (seconds) or Oscillations

Calculate Average Hardness
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Preparation

Measurement

Analysis

Prepare Clean, Cured Coating Panels

Calibrate Glossmeter

Select Measurement Geometry (20°, 60°, or 85°)

Place Glossmeter on Panel

Take and Record Gloss Reading (GU)

Calculate Average Gloss

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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